Cas no 1340251-44-6 (2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 1340251-44-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6022484
• PubChem ID: 63040132
• Update Time: 2025-05-27

2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanoic acid, α-amino-2-ethyl-
• 2-Amino-4-(2-ethyl-1h-imidazol-1-yl)butanoic acid
• AKOS012339580
• CS-0344540
• 1340251-44-6
• EN300-1123652
• 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid

• Inchi： 1S/C9H15N3O2/c1-2-8-11-4-6-12(8)5-3-7(10)9(13)14/h4,6-7H,2-3,5,10H2,1H3,(H,13,14)
• InChI Key： WYRXYTJQWTVXAT-UHFFFAOYSA-N
• SMILES： C(N1C=CN=C1CC)CC(N)C(=O)O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 426.2±40.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)

Additional information on 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid

Comprehensive Analysis of 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid (CAS No. 1340251-44-6)

In the realm of specialized organic compounds, 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid (CAS No. 1340251-44-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, featuring an imidazole ring and an amino acid backbone, is a subject of interest in pharmaceutical research, biochemical studies, and material science. Its molecular formula, C9H15N3O2, highlights a blend of functional groups that enable diverse reactivity, making it a versatile candidate for further exploration.

The 2-ethyl-1H-imidazol-1-yl moiety in this compound is particularly noteworthy. Imidazole derivatives are widely studied for their role in drug development, especially in targeting enzymes and receptors. Recent trends in AI-driven drug discovery have amplified the demand for such heterocyclic compounds, as they often exhibit bioactivity and selectivity. Researchers are increasingly leveraging machine learning models to predict the pharmacokinetic properties of molecules like 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid, aligning with the growing focus on computational chemistry and high-throughput screening.

From a synthetic perspective, the incorporation of an amino acid segment (butanoic acid) into the imidazole framework opens doors to peptide mimetics and bioconjugation strategies. This aligns with the rising popularity of click chemistry and proteolysis-targeting chimeras (PROTACs), where modular building blocks are essential. The compound’s CAS No. 1340251-44-6 serves as a critical identifier for researchers sourcing high-purity materials for such applications, emphasizing the importance of chemical databases and supply chain transparency.

In the context of green chemistry, the synthesis and utilization of 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid are being evaluated for sustainability. Questions like "How can imidazole derivatives be synthesized with minimal waste?" or "What are the eco-friendly solvents for amino acid modifications?" reflect current user queries in search engines. Addressing these concerns, recent studies explore catalytic methods and biocatalysis to optimize the production of such compounds, reducing environmental impact.

The compound’s potential in neurological research is another hot topic. Imidazole-containing molecules are known to interact with neurotransmitter receptors, sparking interest in their use for central nervous system (CNS) disorders. With the rise of personalized medicine, researchers are investigating whether 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid could serve as a scaffold for neuroprotective agents or cognitive enhancers. This aligns with frequent searches like "imidazole drugs for brain health" or "amino acid-based neuroactive compounds."

Quality control and analytical characterization are paramount for CAS No. 1340251-44-6. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structure. The demand for reference standards and certified materials has surged, driven by stringent regulatory requirements in pharmaceutical manufacturing and academic research. This underscores the compound’s role in quality-by-design (QbD) frameworks.

In summary, 2-amino-4-(2-ethyl-1H-imidazol-1-yl)butanoic acid (CAS No. 1340251-44-6) represents a multifaceted compound with applications spanning drug discovery, sustainable chemistry, and neuroscience. Its structural features and evolving research landscape make it a compelling subject for both academia and industry, resonating with contemporary scientific inquiries and technological advancements.